Natural Pigments
Natural pigments are derived from natural sources such as plants, animals, and minerals. They offer a safe and sustainable alternative to synthetic dyes in various applications like food coloring, cosmetics, pharmaceuticals, and textiles. These pigments not only provide vibrant colors but also impart additional nutritional benefits due to their natural components. For instance, chlorophyll extracted from spinach provides rich green hues while being rich in iron. Natural pigments are highly valued for their stability under different pH conditions and heat resistance, making them suitable for a wide range of products. They are increasingly preferred by consumers who seek organic and environmentally friendly options.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
Bromocresol purple | 115-40-2 | C21H16Br2O5S |
![]() |
Alizarin Red S sodium | 130-22-3 | C14H7NaO7S |
![]() |
a-Naphtholbenzein (Technical Grade) | 145-50-6 | C27H18O2 |
![]() |
INT | 146-68-9 | C19H13ClIN5O2 |
![]() |
Amido Black 10B | 1064-48-8 | C22H14N6Na2O9S2 |
![]() |
Fast Garnet GBC Salt | 101-89-3 | C14H14N4O4S |
![]() |
β-Apo-8'-carotenal | 1107-26-2 | C30H40O |
![]() |
Pyrocatechol violet | 115-41-3 | C19H14O7S |
![]() |
Oil red O | 1320-06-5 | C26H24N4O |
![]() |
Acid Blue 119 | 1324-80-7 | C37H30N3NaO4S |
Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Recommended suppliers
-
Shanghai Hongxiang Biomedical Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nantong Boya Environmental Protection Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Hunan Well Medicine Synthesis Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
烟台朗裕新材料科技有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Wuhan ChemNorm Biotech Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products









